Cas no 33332-29-5 (5-chloropyrazin-2-amine)

5-Chloropyrazin-2-amine is a heterocyclic organic compound featuring a pyrazine core substituted with an amino group at the 2-position and a chlorine atom at the 5-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient pyrazine ring facilitates nucleophilic substitution reactions, while the amino group offers functionalization potential for further derivatization. The compound’s stability under standard conditions and high purity make it a reliable building block for the development of active ingredients, particularly in medicinal chemistry for targeted drug design. Its consistent performance in coupling reactions underscores its utility in industrial and research applications.
5-chloropyrazin-2-amine structure
5-chloropyrazin-2-amine structure
Product Name:5-chloropyrazin-2-amine
CAS No:33332-29-5
MF:C4H4ClN3
MW:129.547658920288
MDL:MFCD03423596
CID:54058
PubChem ID:253662174
Update Time:2025-10-30

5-chloropyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-chloropyrazine
    • 5-chloro pyrazin-2-amine
    • 5-amino-2-chloro-pyrazine
    • 5-chloro-2-aminopyrazine
    • 5-Chloro-pyrazin-2-ylamine
    • pyrazinamine,5-chloro
    • Pyrazinamine,5-chloro- (9CI)
    • Pyrazine, 2-amino-5-chloro- (7CI,8CI)
    • (5-Chloropyrazin-2-yl)amine
    • 5-chloropyrazin-2-amine
    • 2-amino-5-chloropyrazine 98+%
    • 2-amino-5-chloropyrazine 98%
    • 5-chloro-2-amino-pyrazine
    • SCHEMBL912841
    • MFCD03423596
    • DTXSID80510374
    • J-517408
    • Q-103320
    • EN300-54120
    • A5947
    • 33332-29-5
    • 2-AMINO-5-CHLORO-1,4-DIAZINE
    • HWCKAMAVEWVBDO-UHFFFAOYSA-N
    • PS-5654
    • pyrazinamine, 5-chloro-
    • SY002810
    • BL002581
    • CS-W007882
    • FT-0600049
    • AC-2753
    • AKOS005146271
    • 2-amino-5-chloropyrazine, AldrichCPR
    • BCP22834
    • AM20070344
    • PB14352
    • STL555636
    • A2790
    • 3-AMINO-6-CHLOROPYRAZINE
    • DB-005951
    • BBL101839
    • MDL: MFCD03423596
    • Inchi: 1S/C4H4ClN3/c5-3-1-8-4(6)2-7-3/h1-2H,(H2,6,8)
    • InChI Key: HWCKAMAVEWVBDO-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=N1)N

Computed Properties

  • Exact Mass: 129.00900
  • Monoisotopic Mass: 129.0093748 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 129.55
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Density: 1.438
  • Melting Point: 132.0 to 136.0 deg-C
  • Boiling Point: 278.4°C at 760 mmHg
  • Flash Point: 122.203℃
  • Refractive Index: 1.618
  • PSA: 51.80000
  • LogP: 1.29340

5-chloropyrazin-2-amine Security Information

5-chloropyrazin-2-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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5-chloropyrazin-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorosuccinimide Solvents: Acetonitrile ;  3 h, 100 °C
Reference
Efficient Halogenation of 2-Aminopyrazine
Lizano, Enric; et al, Synlett, 2019, 30(17), 2000-2003

5-chloropyrazin-2-amine Raw materials

5-chloropyrazin-2-amine Preparation Products

5-chloropyrazin-2-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:33332-29-5)2-Amino-5-chloropyrazine
Order Number:sfd013
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 5-chloropyrazin-2-amine

Introduction to 5-Chloropyrazin-2-amine (CAS No. 33332-29-5)

5-Chloropyrazin-2-amine, with the CAS number 33332-29-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-chloro-1H-pyrazin-2-amine, is a derivative of pyrazine, a six-membered heterocyclic compound with two nitrogen atoms. The presence of a chlorine atom at the 5-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 5-chloropyrazin-2-amine consists of a pyrazine ring with a chlorine substituent at the 5-position and an amino group at the 2-position. This arrangement provides the molecule with distinct reactivity and binding capabilities, which are crucial for its potential therapeutic applications. The compound is typically synthesized through various chemical routes, including the reaction of 5-chloropyrazine with ammonia or other nitrogen-containing reagents.

In recent years, 5-chloropyrazin-2-amine has been extensively studied for its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. One of the key areas of research has been its use as a building block in the development of novel antitubercular agents. Tuberculosis (TB) remains a significant global health challenge, and there is an urgent need for new drugs to combat drug-resistant strains of Mycobacterium tuberculosis. Studies have shown that derivatives of 5-chloropyrazin-2-amine exhibit potent antitubercular activity, making them promising candidates for further development.

Beyond its antitubercular properties, 5-chloropyrazin-2-amine has also been explored for its potential in other therapeutic areas. For instance, it has been investigated as a lead compound in the development of antiviral agents. Research has demonstrated that certain derivatives of this compound can inhibit the replication of various viruses, including influenza and HIV. The mechanism of action involves interfering with viral replication processes, thereby reducing viral load and mitigating disease progression.

In addition to its therapeutic applications, 5-chloropyrazin-2-amine has found utility in the field of materials science. Its unique electronic properties make it suitable for use in the synthesis of conductive polymers and other advanced materials. These materials have potential applications in electronics, energy storage, and other high-tech industries.

The safety profile of 5-chloropyrazin-2-amine is an important consideration in its development and use. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety and potential side effects. Toxicological evaluations are ongoing to ensure that any products derived from this compound meet stringent safety standards.

In conclusion, 5-chloropyrazin-2-amine (CAS No. 33332-29-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new uses and derivatives of this compound will emerge, contributing to advancements in various scientific fields.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:33332-29-5)2-Amino-5-chloropyrazine
sfd013
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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